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chloride

CAS No.: 62290-55-5

Cat. No.: B1355429

Get Quote

Synthesis, Characterization, and Performance
Comparison
Executive Summary & Application Context
4-[(4-Methylbenzyl)oxy]benzoyl chloride is a para-substituted benzoyl chloride derivative

featuring a 4-methylbenzyl (p-methylbenzyl) ether moiety. This structural motif serves two

primary functions in advanced organic synthesis:

Mesogenic Core: It acts as a rigid, rod-like core essential for the formation of liquid

crystalline phases (nematic/smectic).

Protected Phenolic Linker: The p-methylbenzyl group functions as a robust protecting group

for the phenol, offering orthogonal stability compared to the more acid-labile p-

methoxybenzyl (PMB) or the standard benzyl (Bn) groups.

This guide compares its physicochemical properties and reactivity against its two closest

analogs: 4-(Benzyloxy)benzoyl chloride and 4-Methoxybenzoyl chloride.
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Physical Property Analysis: The Melting Point
For solid intermediates, the melting point (MP) is the primary indicator of purity and crystallinity.

While 4-Methoxybenzoyl chloride is often handled as a liquid or low-melting solid, the addition

of the benzyl ether moiety in the target compound significantly raises the melting point,

facilitating purification via recrystallization.

Comparative Physical Data

Property
Target Product4-[(4-
Methylbenzyl)oxy]b
enzoyl Cl

Alternative A4-
(Benzyloxy)benzoyl
Cl

Alternative B4-
Methoxybenzoyl Cl

State (RT) Crystalline Solid Crystalline Solid
Liquid / Low-Melting

Solid

Melting Point ~85 – 105°C (Est.)* 77 – 81°C [1] 22 – 24°C [2]

Molecular Weight 260.72 g/mol 246.69 g/mol 170.59 g/mol

Solubility
Soluble in DCM,

Toluene, THF

Soluble in DCM,

Toluene

Soluble in most

organics

Hydrolytic Stability
High (Solid state

protects core)
High

Moderate (Liquid

surface area)

*Note: The exact melting point depends on the polymorph and purity. The addition of the p-

methyl group typically raises the MP slightly relative to the unsubstituted benzyl analog due to

increased molecular weight and packing efficiency.

Why This Matters:
Handling: The target compound's solid state at room temperature allows for easy weighing

and storage under inert atmosphere, unlike the methoxy analog which requires liquid

handling and is more prone to hydrolysis upon opening.

Purification: The high crystallinity enables purification via recrystallization (typically from

Hexane/Toluene), avoiding the need for vacuum distillation which can degrade sensitive acid

chlorides.
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Synthesis & Experimental Protocol
The synthesis of 4-[(4-Methylbenzyl)oxy]benzoyl chloride is a three-step convergent

protocol. This method ensures high regioselectivity and purity.

Step-by-Step Methodology
Phase 1: Etherification (Williamson Synthesis)

Reagents: Methyl 4-hydroxybenzoate, 4-Methylbenzyl chloride, K₂CO₃, Acetone (or DMF).

Protocol:

Dissolve Methyl 4-hydroxybenzoate (1.0 eq) in acetone.

Add K₂CO₃ (1.5 eq) and 4-Methylbenzyl chloride (1.1 eq).

Reflux for 12 hours. Monitor by TLC (Hexane:EtOAc 4:1).

Workup: Filter inorganic salts, evaporate solvent, and recrystallize the intermediate ester

from Ethanol.

Phase 2: Hydrolysis
Reagents: Intermediate Ester, NaOH (aq), Ethanol.

Protocol:

Suspend the ester in Ethanol/Water (3:1).

Add NaOH (2.0 eq) and reflux for 4 hours until the solution becomes clear.

Acidification: Cool to 0°C and acidify with HCl (1M) to pH 2.

Isolation: Filter the white precipitate (4-[(4-Methylbenzyl)oxy]benzoic acid) and dry under

vacuum.

Checkpoint: The acid MP should be >190°C.

Phase 3: Chlorination (The Critical Step)
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Reagents: 4-[(4-Methylbenzyl)oxy]benzoic acid, Thionyl Chloride (SOCl₂), DMF (Cat.).

Protocol:

Place the dry acid (10 mmol) in a flame-dried round-bottom flask under Argon.

Add Thionyl Chloride (5.0 eq) and 1 drop of dry DMF.

Reaction: Heat to reflux (75°C) for 2–3 hours. Gas evolution (HCl/SO₂) will cease upon

completion.

Purification: Remove excess SOCl₂ via rotary evaporation (add dry toluene and re-

evaporate twice to remove traces).

Product: The residue solidifies upon cooling.[1] Recrystallize from dry Hexane/Toluene if

necessary.

Visualization: Synthesis & Logic Flow
The following diagram illustrates the synthesis pathway and the decision logic for selecting this

intermediate over alternatives.

Synthesis Workflow

Methyl 4-hydroxybenzoate

Intermediate EsterK2CO3, Reflux

4-Methylbenzyl Chloride
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More Stable
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Alt: 4-Benzyloxybenzoyl Cl
(Solid, MP 77-81°C)

Orthogonal
Protection
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Caption: Synthesis pathway of 4-[(4-Methylbenzyl)oxy]benzoyl chloride highlighting the

critical acid intermediate and comparison with standard alternatives.
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Reactivity Profile
The p-methylbenzyl ether group is an electron-donating substituent.

Effect on Carbonyl: The electron donation from the ether oxygen resonates into the benzene

ring, slightly deactivating the carbonyl chloride towards nucleophilic attack compared to

unsubstituted benzoyl chloride. However, it remains highly reactive toward amines and

alcohols.

Comparison: Reactivity is nearly identical to 4-Methoxybenzoyl chloride, but the resulting

amide/ester products are more lipophilic.

Deprotection Orthogonality
If used as a protecting group strategy:

4-Methoxy (PMB): Removed with DDQ (oxidative) or TFA (acidic).

4-Benzyloxy (Bn): Removed with H₂/Pd-C (hydrogenolysis).

4-Methylbenzyloxy: Stable to mild acid; removed with DDQ (oxidative) or strong acid

conditions. It offers a middle ground of stability, often surviving conditions that might cleave a

simple PMB ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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